Cas no 83682-40-0 (1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene)

83682-40-0 structure
Product name:1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene
1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene Chemical and Physical Properties
Names and Identifiers
-
- 1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene
- 1,1-DICHLORO-2,3-BIS(TRICHLOROMETHYL)PROPENE
- 83682-40-0
- DTXSID101003680
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- Inchi: InChI=1S/C5H2Cl8/c6-3(7)2(5(11,12)13)1-4(8,9)10/h1H2
- InChI Key: IFIYYLYFCPUTMM-UHFFFAOYSA-N
- SMILES: C(C(=C(Cl)Cl)C(Cl)(Cl)Cl)C(Cl)(Cl)Cl
Computed Properties
- Exact Mass: 345.760571g/mol
- Monoisotopic Mass: 341.766472g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
- XLogP3: 6.2
1,1,4,4,4-pentachloro-2-(trichloromethyl)but-1-ene Related Literature
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Cécile Roche,Jean-Pierre Sauvage,Angélique Sour,Nathan L. Strutt New J. Chem., 2011,35, 2820-2825
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Ayuk M. Ako,Valeriu Mereacre,Wolfgang Wernsdorfer,Ian J. Hewitt,Christopher E. Anson,Annie K. Powell Chem. Commun., 2009, 544-546
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Kevin MacVittie,Jan Halámek,Vladimir Privman,Evgeny Katz Chem. Commun., 2013,49, 6962-6964
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Aixin Song,Jinglin Shen,Han Zhang,Zhaohua Song RSC Adv., 2015,5, 75589-75599
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